Cas no 1934415-58-3 (3-(3-Chloropyridin-4-yl)-2,2-dimethylpropanal)

• Product Name: 3-(3-Chloropyridin-4-yl)-2,2-dimethylpropanal
• CAS No: 1934415-58-3
• MF: C₁₀H₁₂ClNO
• MW: 197.661381721497
• CID: 5691770
• PubChem ID: 130705947
• Update Time: 2023-10-13

3-(3-Chloropyridin-4-yl)-2,2-dimethylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chloropyridin-4-yl)-2,2-dimethylpropanal
• EN300-1619198
• 1934415-58-3
• 4-Pyridinepropanal, 3-chloro-α,α-dimethyl-

• Inchi： 1S/C10H12ClNO/c1-10(2,7-13)5-8-3-4-12-6-9(8)11/h3-4,6-7H,5H2,1-2H3
• InChI Key： HKJNEXTUHJOICP-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1CC(C=O)(C)C

Computed Properties

• Exact Mass: 197.0607417g/mol
• Monoisotopic Mass: 197.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Density: 1.133±0.06 g/cm3(Predicted)
• Boiling Point: 276.6±25.0 °C(Predicted)
• pka: 3.39±0.18(Predicted)